Cas no 1260875-90-8 (3-methoxy-5-(piperidin-4-yl)benzene-1,2-diol)

• Product Name: 3-methoxy-5-(piperidin-4-yl)benzene-1,2-diol
• CAS No: 1260875-90-8
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 6239432
• PubChem ID: 129954435
• Update Time: 2025-05-24

3-methoxy-5-(piperidin-4-yl)benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-5-(piperidin-4-yl)benzene-1,2-diol
• EN300-1827605
• 1260875-90-8

• Inchi： 1S/C12H17NO3/c1-16-11-7-9(6-10(14)12(11)15)8-2-4-13-5-3-8/h6-8,13-15H,2-5H2,1H3
• InChI Key： HIGHFTPGIPAJDN-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=CC(=C1)C1CCNCC1)O)O

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.7Ų

Additional information on 3-methoxy-5-(piperidin-4-yl)benzene-1,2-diol

3-Methoxy-5-(piperidin-4-yl)benzene-1,2-diol: A Comprehensive Overview

3-Methoxy-5-(piperidin-4-yl)benzene-1,2-diol (CAS No. 1260875-90-8) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug discovery and development. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 3-methoxy-5-(piperidin-4-yl)benzene-1,2-diol.

Chemical Structure and Properties

3-Methoxy-5-(piperidin-4-yl)benzene-1,2-diol is a complex organic molecule with the molecular formula C₁₃H₁₇NO₃. The compound features a benzene ring substituted with a methoxy group at the 3-position and a piperidine ring at the 5-position. The presence of the hydroxyl groups at the 1 and 2 positions of the benzene ring imparts unique chemical properties to this molecule. These hydroxyl groups can participate in hydrogen bonding and other intermolecular interactions, making 3-methoxy-5-(piperidin-4-yl)benzene-1,2-diol an interesting candidate for various chemical reactions and biological studies.

The solubility of 3-methoxy-5-(piperidin-4-yl)benzene-1,2-diol in different solvents is an important consideration for its practical applications. It is generally soluble in polar solvents such as water, methanol, and ethanol. However, its solubility can be influenced by factors such as temperature and pH. Understanding these properties is crucial for optimizing its use in laboratory settings and industrial processes.

Synthesis Methods

The synthesis of 3-methoxy-5-(piperidin-4-yl)benzene-1,2-diol has been explored through various routes. One common method involves the reaction of 3-methoxybenzaldehyde with piperidine to form an intermediate imine, which is then reduced to yield the desired product. Another approach involves the coupling of 3-methoxyphenol with a piperidine derivative using transition metal catalysts. These methods have been refined over time to improve yield and purity, making them suitable for large-scale production.

In recent years, green chemistry principles have been applied to the synthesis of 3-methoxy-5-(piperidin-4-yl)benzene-1,2-diol. Researchers have developed environmentally friendly protocols that minimize waste generation and reduce the use of hazardous reagents. For example, one study reported a microwave-assisted synthesis method that significantly reduced reaction time and improved overall efficiency.

Biological Activities

3-Methoxy-5-(piperidin-4-yl)benzene-1,2-diol has shown promising biological activities that make it a valuable candidate for pharmaceutical research. One of its key properties is its ability to act as an antioxidant. Studies have demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative stress. This property has potential applications in treating conditions associated with oxidative damage, such as neurodegenerative diseases and cardiovascular disorders.

In addition to its antioxidant activity, 3-methoxy-5-(piperidin-4-yl)benzene-1,2-diol has been investigated for its anti-inflammatory effects. Research has shown that it can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. These findings suggest that this compound could be developed into therapeutic agents for inflammatory diseases such as arthritis and inflammatory bowel disease.

Clinical Applications and Research Advancements

The potential clinical applications of 3-methoxy-5-(piperidin-4-y l)benzene -1 ,2 -diol strong > are currently being explored through preclinical studies and early-stage clinical trials. One area of focus is its use as an adjunct therapy in cancer treatment. Preliminary studies have indicated that this compound can enhance the efficacy of chemotherapy drugs by sensitizing cancer cells to treatment. This synergistic effect could potentially reduce the required dosage of chemotherapy drugs and minimize side effects.

< p > Another promising application is in the field of neuroprotection . Research has shown that < strong > 3 -meth oxy -5 -( p iper idin -4 -y l )b en zen e -1 ,2 -diol strong > can protect neurons from damage caused by ischemia , neurotoxicity , and other insults . This property makes it a potential candidate for treating neurological disorders such as Alzheimer's disease , Parkinson's disease , and stroke . p > < p > In addition to these specific applications , ongoing research is investigating the broader therapeutic potential of < strong > 3 -meth oxy -5 -( p iper idin -4 -y l )b en zen e -1 ,2 -diol strong > . For example , studies are exploring its effects on metabolic disorders , immune modulation , and wound healing . These investigations aim to uncover new avenues for drug development and improve patient outcomes . p > < p > < strong > Recent Research Findings strong > p > < p > The scientific community continues to make significant advancements in understanding the properties and applications of < strong > 3 -meth oxy -5 -( p iper idin -4 -y l )b en zen e -1 ,2 -diol strong > . A recent study published in the Journal of Medicinal Chemistry reported on the optimization of this compound for improved pharmacokinetic properties . The researchers identified structural modifications that enhanced solubility , stability , and bioavailability , making it more suitable for clinical use . p > < p > Another notable study focused on the mechanism of action of < strong > 3 -meth oxy -5 -( p iper idin -4 -y l )b en zen e -1 ,2 -diol strong > in neuroprotection . Using advanced imaging techniques , scientists were able to visualize how this compound interacts with cellular components to prevent neuronal death . These insights provide valuable information for designing more effective neuroprotective agents . p > < p > Conclusion p > < p > In conclusion , < strong > 3 -meth oxy -5 -( p iper idin -4 -y l )b en zen e -1 ,2 -diol strong > ( CAS No . 1260875 -90 -8 ) is a multifaceted compound with a wide range of potential applications in chemical biology and pharmaceutical research . Its unique chemical structure confers valuable properties such as antioxidant activity , anti-inflammatory effects , and neuroprotective capabilities . Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential , paving the way for innovative treatments in various medical fields . As our understanding deepens , it is likely that this compound will play an increasingly important role in advancing human health . p > article > response >